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Compound of Interest

Compound Name: 4-Nitrocyclohex-1-ene

Cat. No.: B15490614 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 4-
Nitrocyclohex-1-ene, tailored for researchers, scientists, and drug development professionals.

The following procedures are based on best practices for handling similar nitro-cycloalkene

compounds and are intended to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 4-Nitrocyclohex-1-ene, a comprehensive PPE strategy is essential to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Hand Protection Chemical-resistant gloves

Handle with gloves. Gloves

must be inspected prior to use.

The selected protective gloves

have to satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[1]

Nitrile gloves are a common

choice.

Body Protection Lab Coat or Coveralls

A standard lab coat should be

worn. For larger quantities or

risk of splashing, consider

hooded coveralls made of a

material resistant to chemical

permeation.[2][3]

Respiratory Protection Fume Hood or Respirator

Work in a well-ventilated area,

preferably a chemical fume

hood.[1] If exposure limits are

exceeded or irritation is

experienced, use a full-face

respirator with an appropriate

cartridge.[1]

Foot Protection Closed-toe Shoes

Safety footwear should always

be used in areas where

chemicals are used or stored.

[2]
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Proper handling and storage protocols are crucial to maintain the stability of 4-Nitrocyclohex-
1-ene and prevent accidents.

Handling:

Always handle in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of

vapors.[1][4]

Avoid contact with skin, eyes, and clothing.[1][4]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

Do not eat, drink, or smoke in the handling area.[5]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][5]

Store away from incompatible materials, such as oxidizing agents.[4]

Store in a locked cabinet or area accessible only to authorized personnel.[4][5]

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[6] If skin

irritation occurs, get medical advice/attention.[4]

Wash contaminated clothing before reuse.[4]

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1][4] Remove contact lenses, if

present and easy to do. Continue rinsing.[1][4]

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[4] Call a poison control center

or doctor immediately for treatment advice.[4]

Disposal Plan
The disposal of 4-Nitrocyclohex-1-ene and its containers must be handled by a licensed

professional waste disposal service.[7] Do not dispose of it with regular laboratory waste.

Contaminated packaging should be treated as hazardous waste and disposed of in the same

manner as the unused product.[7]

Experimental Workflow for Handling 4-
Nitrocyclohex-1-ene
The following diagram illustrates the standard operational workflow for safely handling 4-
Nitrocyclohex-1-ene in a laboratory setting.
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Caption: Workflow for Safe Handling of 4-Nitrocyclohex-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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